Cas no 1257847-81-6 (Methyl 3-iodo-1H-indole-5-carboxylate)

• Product Name: Methyl 3-iodo-1H-indole-5-carboxylate
• CAS No: 1257847-81-6
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• MDL: MFCD18089659
• CID: 2126700
• PubChem ID: 50989132
• Update Time: 2025-08-05

Methyl 3-iodo-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-iodo-1H-indole-5-carboxylate
• 1H-Indole-5-carboxylic acid, 3-iodo-, methyl ester
• IZPCAXPMBYCTFR-UHFFFAOYSA-N
• Z1157651608
• DB-297949
• A1-32734
• 1257847-81-6
• EN300-90094
• AKOS026729336
• CS-0263798
• F94801
• SCHEMBL9904829
• TQP1291
• MFCD18089659
• Methyl 3-iodo-1H-indole-5-carboxylate

• MDL： MFCD18089659
• Inchi： 1S/C10H8INO2/c1-14-10(13)6-2-3-9-7(4-6)8(11)5-12-9/h2-5,12H,1H3
• InChI Key： IZPCAXPMBYCTFR-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC(C(=O)OC)=CC=21

Computed Properties

• Exact Mass: 300.95998g/mol
• Monoisotopic Mass: 300.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 408.0±25.0 °C at 760 mmHg
• Flash Point: 200.6±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-iodo-1H-indole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-iodo-1H-indole-5-carboxylate

Methyl 3-iodo-1H-indole-5-carboxylate (CAS No. 1257847-81-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-iodo-1H-indole-5-carboxylate (CAS No. 1257847-81-6) is a highly valuable intermediate in the realm of organic synthesis, particularly within the pharmaceutical industry. This compound, characterized by its unique structural framework, has garnered significant attention due to its versatile applications in the development of bioactive molecules. The presence of both an iodine substituent and a carboxylate ester group makes it a strategic building block for constructing more complex pharmacophores.

The iodine atom in Methyl 3-iodo-1H-indole-5-carboxylate serves as an excellent handle for further functionalization through cross-coupling reactions. These reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, are pivotal in the synthesis of heterocyclic compounds that exhibit a wide range of biological activities. Recent advancements in catalytic systems have enhanced the efficiency and selectivity of these transformations, making Methyl 3-iodo-1H-indole-5-carboxylate an indispensable reagent in modern drug discovery pipelines.

In the context of medicinal chemistry, indole derivatives have long been recognized for their pharmacological significance. The indole core is a common motif in numerous therapeutic agents, including those targeting neurological disorders, cancer, and infectious diseases. The carboxylate ester group in Methyl 3-iodo-1H-indole-5-carboxylate provides an additional point of modification, allowing for the introduction of diverse functional groups that can fine-tune the biological properties of the final product.

Recent studies have highlighted the utility of Methyl 3-iodo-1H-indole-5-carboxylate in the synthesis of small molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various pathological conditions, making them attractive drug targets. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to generate novel indole-based inhibitors with potent activity against disease-causing proteins. The versatility of Methyl 3-iodo-1H-indole-5-carboxylate in these transformations underscores its importance as a synthetic intermediate.

The pharmaceutical industry has also explored the use of Methyl 3-iodo-1H-indole-5-carboxylate in the development of antiviral and anti-inflammatory agents. For instance, indole derivatives have shown promise in inhibiting viral proteases and modulating inflammatory pathways. The structural features of Methyl 3-iodo-1H-indole-5-carboxylate, particularly the iodine substituent, facilitate the introduction of additional functional groups that can enhance binding affinity and selectivity towards biological targets.

The synthesis of complex molecules often requires multiple steps, each involving precise control over reaction conditions to ensure high yield and purity. Methyl 3-iodo-1H-indole-5-carboxylate has proven to be a reliable starting material for such multi-step syntheses due to its stability and reactivity under various conditions. Moreover, advances in green chemistry principles have led to the development of more sustainable synthetic routes for this compound, minimizing waste and reducing environmental impact.

In conclusion, Methyl 3-iodo-1H-indole-5-carboxylate (CAS No. 1257847-81-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.